Cas no 350989-81-0 (Methyl 2-amino-4-(4-ethoxyphenyl)thiophene-3-carboxylate)

• Product Name: Methyl 2-amino-4-(4-ethoxyphenyl)thiophene-3-carboxylate
• CAS No: 350989-81-0
• MF: C₁₄H₁₅NO₃S
• MW: 277.338802576065
• MDL: MFCD01921945
• CID: 877316
• Update Time: 2026-04-29

Methyl 2-amino-4-(4-ethoxyphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(4-ethoxyphenyl)thiophene-3-carboxylate
• methyl 2-amino-4-(4-ethoxyphenyl)-3-thiophenecarboxylate
• 2-Amino-4-(4-ethoxy-phenyl)-thiophene-3-carboxylic acid methyl ester

• MDL： MFCD01921945
• Inchi： InChI=1S/C14H15NO3S/c1-3-18-10-6-4-9(5-7-10)11-8-19-13(15)12(11)14(16)17-2/h4-8H,3,15H2,1-2H3
• InChI Key： OEDVTWVEOVWCLI-UHFFFAOYSA-N
• SMILES： CCOC1=CC=C(C=C1)C2=CSC(=C2C(=O)OC)N

Computed Properties

• Exact Mass: 277.07700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.233
• Boiling Point: 424.2°C at 760 mmHg
• Flash Point: 210.4°C
• Refractive Index: 1.596
• PSA: 89.79000
• LogP: 3.76380

Methyl 2-amino-4-(4-ethoxyphenyl)thiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Methyl 2-amino-4-(4-ethoxyphenyl)thiophene-3-carboxylate

Comprehensive Overview of Methyl 2-amino-4-(4-ethoxyphenyl)thiophene-3-carboxylate (CAS No. 350989-81-0)

Methyl 2-amino-4-(4-ethoxyphenyl)thiophene-3-carboxylate, with the CAS number 350989-81-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the thiophene derivative family, known for its versatile applications in drug discovery and organic electronics. The presence of both amino and ester functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for thiophene-based compounds has surged due to their role in developing antimicrobial agents and photovoltaic materials. Researchers are particularly interested in Methyl 2-amino-4-(4-ethoxyphenyl)thiophene-3-carboxylate for its potential in designing small-molecule inhibitors targeting specific enzymes. Its 4-ethoxyphenyl moiety enhances solubility and bioavailability, which is critical for drug formulation.

The synthesis of CAS 350989-81-0 typically involves multi-step organic reactions, including condensation and esterification processes. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its low toxicity profile, this compound is also explored in green chemistry initiatives, aligning with the global push for sustainable chemical production.

One of the trending topics in the scientific community is the use of thiophene derivatives in cancer research. Preliminary studies suggest that Methyl 2-amino-4-(4-ethoxyphenyl)thiophene-3-carboxylate may exhibit anti-proliferative properties, making it a candidate for further oncology studies. Additionally, its electron-rich structure is being investigated for applications in organic light-emitting diodes (OLEDs), a hot topic in next-generation display technology.

From an industrial perspective, CAS 350989-81-0 is often sourced from specialized chemical suppliers catering to research institutions and pharmaceutical companies. Quality control is paramount, with stringent HPLC analysis ensuring compliance with Good Manufacturing Practices (GMP). The compound’s stability under standard storage conditions (room temperature, inert atmosphere) further adds to its practicality.

For those searching "thiophene carboxylate uses" or "350989-81-0 supplier," it’s essential to highlight that this compound’s applications span medicinal chemistry, material science, and even agricultural chemistry. Its scalable synthesis and modifiable structure make it a focal point for innovation. As AI-driven drug discovery gains traction, compounds like Methyl 2-amino-4-(4-ethoxyphenyl)thiophene-3-carboxylate are increasingly analyzed via computational modeling to predict new therapeutic pathways.

In conclusion, Methyl 2-amino-4-(4-ethoxyphenyl)thiophene-3-carboxylate (CAS 350989-81-0) represents a bridge between traditional organic chemistry and cutting-edge applications. Its relevance in biomedical research and renewable energy solutions underscores its importance in modern science. Future studies may unlock even more potential, solidifying its status as a high-value chemical intermediate.